Cas no 105112-81-0 (Bis[4-(3-nitrophenoxy)phenyl]methanone)

• Product Name: Bis[4-(3-nitrophenoxy)phenyl]methanone
• CAS No: 105112-81-0
• MF: C₂₅H₁₆N₂O₇
• MW: 456.403746604919
• CID: 1150575
• PubChem ID: 19093133
• Update Time: 2025-04-20

Bis[4-(3-nitrophenoxy)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• Bis[4-(3-nitrophenoxy)phenyl]methanone
• 105112-81-0
• SCHEMBL9157193
• DTXSID70598005

• Inchi： 1S/C25H16N2O7/c28-25(17-7-11-21(12-8-17)33-23-5-1-3-19(15-23)26(29)30)18-9-13-22(14-10-18)34-24-6-2-4-20(16-24)27(31)32/h1-16H
• InChI Key： QCSMPLHIPFMQOY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 456.09575085g/mol
• Monoisotopic Mass: 456.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 127Ų